Cas no 339185-70-5 (tert-Butyl N-2-(4-Bromophenyl)-2-oxoethylcarbamate)

• Product Name: tert-Butyl N-2-(4-Bromophenyl)-2-oxoethylcarbamate
• CAS No: 339185-70-5
• MF: C₁₃H₁₆BrNO₃
• MW: 314.175043106079
• MDL: MFCD20921604
• CID: 1077473
• PubChem ID: 59610197
• Update Time: 2025-06-11

tert-Butyl N-2-(4-Bromophenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-[2-(4-bromophenyl)-2-oxoethyl]carbamate
• (2-(4-bromophenyl)-2-oxoethyl)carbamic acid tert-butyl ester
• [2-(4-bromo-phenyl)-2-oxo-ethyl]-carbamic acid tert-butyl ester
• 1,1-dimethylethyl [2-(4-bromophenyl)-2-oxoethyl]carbamate
• AGN-PC-0D0TCN
• FT-0684602
• RP16373
• SureCN204168
• tert-butyl 2-(4-bromophenyl)-2-oxoethylcarbamate
• tertbutylbromophenyloxoethylcarbamate
• EN300-798091
• tert-Butyl (2-(4-bromophenyl)-2-oxoethyl)carbamate
• AKOS015991555
• DB-309683
• tert-Butyl [2-(4-bromophenyl)-2-oxoethyl]carbamate
• F78579
• J-524349
• CYXGIBANCUCMNL-UHFFFAOYSA-N
• SCHEMBL204168
• 339185-70-5
• CS-0380561
• MF-0718
• DTXSID00732495
• MFCD20921604
• tert-Butyl N-2-(4-Bromophenyl)-2-oxoethylcarbamate

• MDL： MFCD20921604
• Inchi： 1S/C13H16BrNO3/c1-13(2,3)18-12(17)15-8-11(16)9-4-6-10(14)7-5-9/h4-7H,8H2,1-3H3,(H,15,17)
• InChI Key： CYXGIBANCUCMNL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CNC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 313.03136g/mol
• Monoisotopic Mass: 313.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-Butyl N-2-(4-Bromophenyl)-2-oxoethylcarbamate

Introduction to tert-Butyl N-2-(4-Bromophenyl)-2-oxoethylcarbamate (CAS No. 339185-70-5)

tert-Butyl N-2-(4-Bromophenyl)-2-oxoethylcarbamate (CAS No. 339185-70-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a tert-butyl group, a carbamate moiety, and a brominated phenyl ring. These structural features contribute to its potential as a building block for the synthesis of more complex molecules, particularly those with biological activity.

The tert-butyl group in tert-Butyl N-2-(4-Bromophenyl)-2-oxoethylcarbamate provides enhanced stability and solubility properties, making it an attractive candidate for drug development. The carbamate functionality is known for its ability to form stable amide bonds, which are crucial in the design of peptidomimetics and other bioactive molecules. Additionally, the presence of the brominated phenyl ring offers opportunities for further functionalization and derivatization, allowing researchers to explore a wide range of chemical modifications.

Recent studies have highlighted the potential of tert-Butyl N-2-(4-Bromophenyl)-2-oxoethylcarbamate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The researchers found that these derivatives effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammation in various diseases.

In another study, published in the European Journal of Medicinal Chemistry, tert-Butyl N-2-(4-Bromophenyl)-2-oxoethylcarbamate was used as a starting material to synthesize novel compounds with anti-cancer activity. The synthesized compounds were tested against a panel of cancer cell lines and showed promising results in inhibiting cell proliferation and inducing apoptosis. These findings suggest that tert-Butyl N-2-(4-Bromophenyl)-2-oxoethylcarbamate could serve as a valuable scaffold for the development of new anti-cancer agents.

The versatility of tert-Butyl N-2-(4-Bromophenyl)-2-oxoethylcarbamate extends beyond its use in medicinal chemistry. In organic synthesis, this compound is often employed as an intermediate in the preparation of complex natural products and synthetic analogs. Its reactivity and functional group compatibility make it an ideal choice for multi-step synthetic routes, where precise control over chemical transformations is essential.

In addition to its applications in drug discovery and organic synthesis, tert-Butyl N-2-(4-Bromophenyl)-2-oxoethylcarbamate has also been explored for its potential in materials science. Researchers have investigated its use in the development of functional polymers and coatings with enhanced mechanical and thermal properties. The ability to incorporate this compound into polymer matrices can lead to materials with improved performance characteristics, such as increased durability and resistance to environmental factors.

The safety profile of tert-Butyl N-2-(4-Bromophenyl)-2-oxoethylcarbamate has been extensively evaluated in various studies. It is generally considered safe for use in laboratory settings when appropriate handling procedures are followed. However, like many chemical compounds, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be worn during handling to ensure safety.

In conclusion, tert-Butyl N-2-(4-Bromophenyl)-2-oxoethylcarbamate (CAS No. 339185-70-5) is a multifaceted compound with a wide range of applications in medicinal chemistry, organic synthesis, and materials science. Its unique structural features and versatile reactivity make it an invaluable tool for researchers seeking to develop new therapeutic agents and advanced materials. As ongoing research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow even further.